4-({2-[(5-bromo-2-furoyl)amino]-3-phenylacryloyl}amino)butanoic acid

• IUPAC Name: 4-[[(E)-2-[(5-bromofuran-2-carbonyl)amino]-3-phenylprop-2-enoyl]amino]butanoic acid
• InChI: InChI=1S/C18H17BrN2O5/c19-15-9-8-14(26-15)18(25)21-13(11-12-5-2-1-3-6-12)17(24)20-10-4-7-16(22)23/h1-3,5-6,8-9,11H,4,7,10H2,(H,20,24)(H,21,25)(H,22,23)/b13-11+
• InChI Key: GZKPHAZWORDVLM-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)NCCCC(=O)O)NC(=O)C2=CC=C(O2)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)NCCCC(=O)O)/NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C18H17BrN2O5
• Molecular Weight: 421.2 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C21H23BrN2O6. It contains a bromo-furoyl group, a phenylacryloyl group, and a butanoic acid group. The exact properties and applications of this compound are not widely documented in the literature.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The bromo-furoyl group would contribute to the electron-withdrawing nature of the molecule, while the phenylacryloyl group would provide a degree of conjugation. The butanoic acid group would make the molecule polar and capable of forming hydrogen bonds.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, this molecule could participate in a variety of chemical reactions. The bromo group in the furoyl moiety could potentially undergo nucleophilic substitution reactions. The amide bonds could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of a bromine atom would increase the molecular weight and could affect the compound’s reactivity. The butanoic acid group would make the compound polar and potentially soluble in water.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, it should be handled with care to avoid exposure and potential harm.

Future Directions

Future research on this compound could focus on elucidating its potential applications. This could include studies on its reactivity, interactions with biological systems, and potential uses in pharmaceuticals or materials science.